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For Researchers, Scientists, and Drug Development Professionals

Abstract
Lubiminol, a vetispirane-type sesquiterpenoid phytoalexin, plays a crucial role in the defense

mechanisms of solanaceous plants. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and biological activities of lubiminol.
Detailed experimental protocols for its elicitation, extraction, and antifungal activity assessment

are presented. Furthermore, this guide elucidates the biosynthetic pathway of lubiminol and

the signaling cascade that triggers its production in response to pathogen attack, visualized

through detailed diagrams. This document serves as a critical resource for researchers in

natural product chemistry, plant pathology, and drug development seeking to understand and

utilize the properties of lubiminol.

Chemical Structure and Identification
Lubiminol is a bicyclic sesquiterpenoid characterized by a spiro[4.5]decane core structure. Its

systematic IUPAC name is (2R,5S,6S,8S,10R)-8-Hydroxy-10-methyl-2-(1-

methylethenyl)spiro[4.5]decane-6-methanol[1]. The chemical structure and key identifiers are

summarized below.

Table 1: Chemical Identification of Lubiminol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1675348?utm_src=pdf-interest
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.medkoo.com/products/29755
https://www.benchchem.com/product/b1675348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
(2R,5S,6S,8S,10R)-8-Hydroxy-10-methyl-2-(1-

methylethenyl)spiro[4.5]decane-6-methanol[1]

CAS Number 55784-92-4[1][2]

Molecular Formula C₁₅H₂₆O₂[1][2]

SMILES
C[C@@H]1C--INVALID-LINK--

C(=C)C)CO">C@@HO[2]

InChI

InChI=1S/C15H26O2/c1-10(2)12-4-5-15(8-

12)11(3)6-14(17)7-13(15)9-16/h11-14,16-

17H,1,4-9H2,2-

3H3/t11-,12-,13-,14+,15+/m1/s1[2]

InChIKey LOLOOEMMLLRJKC-ZSAUSMIDSA-N[2]

Physicochemical Properties
The physicochemical properties of lubiminol are essential for its isolation, characterization,

and formulation. While experimental data for some properties like melting and boiling points are

not readily available in the cited literature, computed properties and known solubility are

presented below.

Table 2: Physicochemical Properties of Lubiminol
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Property Value Source

Molecular Weight 238.37 g/mol [1][2]

Exact Mass 238.1933 u [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

XLogP3-AA 3.5 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 3 PubChem

Biological Properties and Signaling Pathways
Lubiminol is a phytoalexin, a class of antimicrobial compounds produced by plants in

response to pathogen attack[3]. It exhibits antifungal activity, contributing to the plant's defense

system. The production of lubiminol is not constitutive but is induced upon recognition of

pathogen-associated molecular patterns (PAMPs) or elicitors.

Phytoalexin Induction Signaling Pathway
The induction of lubiminol biosynthesis is triggered by a complex signaling cascade initiated

by the plant's recognition of a pathogen. This process involves a series of intracellular events,

including the activation of a Mitogen-Activated Protein Kinase (MAPK) cascade and the

subsequent activation of WRKY transcription factors, which regulate the expression of

phytoalexin biosynthetic genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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